Cas no 4200-62-8 (Pentanoicacid, 4,4-bis(phenylthio)-)

• Product Name: Pentanoicacid, 4,4-bis(phenylthio)-
• CAS No: 4200-62-8
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 334737
• PubChem ID: 2058198
• Update Time: 2025-04-19

Pentanoicacid, 4,4-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentanoicacid, 4,4-bis(phenylthio)-
• 1-(4-methoxynaphthalen-1-yl)sulfonyl-4-phenylpiperazine
• 1-[(4-Methoxy-1-naphthyl)sulfonyl]-4-phenylpiperazine
• piperazine, 1-[(4-methoxy-1-naphthalenyl)sulfonyl]-4-phenyl-
• CCG-108798
• Z408145216
• 1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-phenylpiperazine
• AP-263/13384034
• DTXSID70366105
• SR-01000459876
• AKOS001644888
• ST50171586
• AB00107229-01
• SR-01000459876-1
• 1-[(4-methoxynaphthyl)sulfonyl]-4-phenylpiperazine
• Oprea1_722724
• 325812-39-3
• 4200-62-8
• Oprea1_150631

• Inchi： 1S/C21H22N2O3S/c1-26-20-11-12-21(19-10-6-5-9-18(19)20)27(24,25)23-15-13-22(14-16-23)17-7-3-2-4-8-17/h2-12H,13-16H2,1H3
• InChI Key： GTYXJCDSPCBIOI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=CC1=2)OC)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.13526
• Monoisotopic Mass: 382.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 582°C at 760 mmHg
• Flash Point: 305.8°C
• Refractive Index: 1.647
• PSA: 49.85